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Compound of Interest

Compound Name: Transketolase-IN-1

Cat. No.: B13888913

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling and disposal of
Transketolase-IN-1, a potent enzyme inhibitor. Given the absence of a specific Safety Data
Sheet (SDS), these recommendations are based on best practices for handling novel, potent
powdered chemical compounds and information related to its chemical class (thioether-
containing 1,2,4-triazole Schiff base). A comprehensive, compound-specific risk assessment
should be conducted by the end-user before commencing any work.

Chemical and Physical Properties

Property Value Source
CAS Number 2763650-87-7 [11[2]
Chemical Formula C17H17N50S [1]
Molecular Weight 339.41 g/mol [1]

Assumed based on handling
Appearance Solid (likely a powder) guidelines for similar

compounds

Solubility No data available

Hazard Identification and Precautionary Measures
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As a novel small molecule inhibitor, Transketolase-IN-1 should be handled as a potent

compound with unknown toxicological properties. The primary hazards are associated with

inhalation of airborne powder and skin contact.

General Handling Precautions:

Avoid the generation of dust.

Use dedicated equipment and utensils.

Wash hands thoroughly after handling.

Work in a designated area, such as a chemical fume hood or a powder containment hood.

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling Transketolase-IN-1.

Protection Type

Recommended Equipment

Standard

Eye Protection

Chemical safety goggles or a

full-face shield.

ANSI Z87.1/ EN 166

Hand Protection

Nitrile gloves (double gloving is

recommended).

ASTM F739/EN 374

Body Protection

A fully buttoned lab coat with
tight cuffs. A disposable gown
is recommended for larger

quantities.

Respiratory Protection

An N95, FFP2, or higher-rated
respirator should be used
when handling the powder
outside of a containment

system.

NIOSH or EN 149 approved

Operational Plan for Handling Transketolase-IN-1
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A step-by-step workflow is essential to minimize exposure risk.

Operational Workflow for Handling Transketolase-IN-1

Preparation

Don appropriate PPE

Prepare designated work area in a fume hood

Assemble all necessary equipment and reagents

Carefully weigh the required amount of Transketolase-IN-1

Prepare stock solution by slowly adding solvent to the powder

Cap and vortex to ensure complete dissolution

Cleanup

Decontaminate all surfaces with an appropriate solvent

:

Collect all waste in designated hazardous waste containers

:

Remove PPE in the correct order

:

Wash hands thoroughly
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Caption: A step-by-step workflow for the safe handling of Transketolase-IN-1.

Disposal Plan

All waste generated from handling Transketolase-IN-1 must be treated as hazardous chemical

waste.
Waste Segregation and Disposal:

e Solid Waste: Contaminated consumables such as gloves, weigh boats, and paper towels
should be collected in a dedicated, labeled hazardous waste bag.

o Liquid Waste: Unused solutions and contaminated solvents should be collected in a
designated, labeled hazardous waste container.

o Sharps: Contaminated needles and other sharps must be disposed of in a puncture-resistant
sharps container labeled for cytotoxic waste.

Disposal Plan for Transketolase-IN-1 Waste

Waste Generation

Solid Waste (gloves, wipes, etc.) Liquid Waste (unused solutions, solvents) Sharps Waste (needles, etc.)

I \

J Segregation ¥
\J

Place in labeled hazardous waste bag Collect in labeled hazardous waste container Dispose in labeled sharps container

Final Disposal
\4

Arrange for pickup by certified hazardous waste disposal service
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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